Cas no 1053703-38-0 ((1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid)

• Product Name: (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid
• CAS No: 1053703-38-0
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• CID: 4787246
• Update Time: 2025-08-03

(1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H19NO6/c1-11(2,3)18-10(17)12-6-4-5(9(15)16)7(13)8(6)14/h5-8,13-14H,4H2,1-3H3,(H,12,17)(H,15,16)/t5-,6+,7+,8-/m0/s1
• InChI Key： MAOALBCRYNXXCA-OSMVPFSASA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](C(=O)O)C[C@H]1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 261.12123733 g/mol
• Monoisotopic Mass: 261.12123733 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.27
• XLogP3: 0
• Topological Polar Surface Area: 116

Additional information on (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid

Introduction to Compound with CAS No. 1053703-38-0 and Its Applications in Chemical Biology

The compound with the CAS number 1053703-38-0 is a highly intriguing molecule with the systematic name (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid. This intricate structure, characterized by its cyclopentane core and multiple stereocenters, has garnered significant attention in the field of chemical biology due to its potential pharmacological properties. The presence of hydroxyl and carbamate functional groups suggests a high degree of reactivity, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the study of chiral compounds has become a cornerstone in medicinal chemistry. The stereochemistry of the compound (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid plays a crucial role in determining its biological activity. The precise arrangement of the stereocenters can significantly influence its interaction with biological targets, making it essential to understand the three-dimensional structure and conformational flexibility of this molecule.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopentane ring is a common motif in many biologically active compounds, providing a rigid scaffold that can be modified to enhance binding affinity and selectivity. The hydroxyl and carbamate groups offer numerous opportunities for further functionalization, allowing chemists to tailor the molecule for specific biological applications.

Recent studies have highlighted the importance of non-protein targets in drug discovery. The compound (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid has shown promise as an inhibitor of certain enzymes and receptors that are not traditionally considered drug targets. This expanding scope of drug discovery is driven by the need to develop treatments for diseases that are resistant to existing therapies.

The synthesis of this compound presents a significant challenge due to its complex stereochemistry. However, advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of the molecule. These techniques involve the use of chiral catalysts and auxiliaries that can direct the formation of specific stereocenters with high fidelity. The ability to synthesize such complex molecules is a testament to the progress made in synthetic organic chemistry over the past few decades.

The pharmacological potential of (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid has been explored in several preclinical studies. These investigations have revealed that the compound exhibits potent activity against various biological targets. For instance, it has been shown to inhibit enzymes involved in inflammation and pain signaling pathways. Additionally, it has demonstrated efficacy in models of neurological disorders, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The development of new drug candidates often involves a multi-step process that requires careful optimization of both potency and selectivity. The compound with CAS number 1053703-38-0 provides an excellent starting point for this process due to its versatile structure. By modifying specific functional groups or introducing new ones, chemists can fine-tune the properties of this molecule to improve its pharmacological profile.

In conclusion, the compound with CAS number 1053703-38-0 and its systematic name (1S,2R,3S,4R)-2,3-Dihydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid represents a significant advancement in chemical biology. Its complex structure and promising pharmacological properties make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in drug discovery and development.